Cas no 10367-17-6 (4-Oxalysine)
4-Oxalysine structure
Product Name:4-Oxalysine
CAS No:10367-17-6
MF:C5H12N2O3
MW:148.160381317139
CID:174196
Update Time:2024-03-01
4-Oxalysine Chemical and Physical Properties
Names and Identifiers
-
- 4-Oxalysine
- (2S)-2-amino-3-(2-aminoethoxy)propanoic acid
- 3-(2-Aminoethoxy)alanine
- I-677
- Serine, O-(2-aminoethyl)-
-
- Inchi: 1S/C5H12N2O3/c6-1-2-10-3-4(7)5(8)9/h4H,1-3,6-7H2,(H,8,9)/t4-/m0/s1
- InChI Key: SLTGLTLBIVDQKE-BYPYZUCNSA-N
- SMILES: C(O)(=O)[C@H](COCCN)N
Computed Properties
- Exact Mass: 148.08486
- Monoisotopic Mass: 148.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 98.6A^2
Experimental Properties
- Density: 1.236
- Boiling Point: 335.3°Cat760mmHg
- Flash Point: 156.6°C
- Refractive Index: 1.505
- PSA: 98.57
- LogP: -0.22580
4-Oxalysine Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
10367-17-6 (4-Oxalysine) Related Products
- 32620-11-4((S)-2-Amino-3-methoxypropanoic acid)
- 2104-89-4(methyl 2-amino-3-hydroxypropanoate)
- 4775-82-0((S)-2-Amino-3-ethoxy-propionic Acid Hydrochloride)
- 24184-43-8(Methyl D-serinate)
- 19794-53-7(2-Amino-3-methoxypropanoic acid)
- 5147-00-2(O-Acetyl-L-serine)
- 2788-84-3(L-Serine, methyl ester)
- 4117-31-1(ethyl (2S)-2-amino-3-hydroxypropanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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